N-(2-methoxyethyl)-2-[(4-{[(methylsulfonyl)(phenyl)amino]methyl}benzoyl)amino]benzamide

• IUPAC Name: N-(2-methoxyethyl)-2-[[4-[(N-methylsulfonylanilino)methyl]benzoyl]amino]benzamide
• InChI: InChI=1S/C25H27N3O5S/c1-33-17-16-26-25(30)22-10-6-7-11-23(22)27-24(29)20-14-12-19(13-15-20)18-28(34(2,31)32)21-8-4-3-5-9-21/h3-15H,16-18H2,1-2H3,(H,26,30)(H,27,29)
• InChI Key: KGWALRBDPMVKHS-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C1=CC=CC=C1NC(=O)C2=CC=C(C=C2)CN(C3=CC=CC=C3)S(=O)(=O)C
• Molecular Formula: C25H27N3O5S
• Molecular Weight: 481.6 g/mol

Description

N-(2-methoxyethyl)-2-[(4-{[(methylsulfonyl)(phenyl)amino]methyl}benzoyl)amino]benzamide is a useful research compound. Its molecular formula is C25H27N3O5S and its molecular weight is 481.6 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 481.16714214 g/mol and the complexity rating of the compound is 755. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Pharmacological Properties and Therapeutic Potentials

One study focuses on the synthesis and pharmacological properties of benzamide derivatives as selective serotonin 4 (5-HT4) receptor agonists. These compounds, including benzoyl, phenylsulfonyl, and benzylsulfonyl derivatives, have been evaluated for their effects on gastrointestinal motility. Specifically, certain derivatives demonstrated accelerated gastric emptying and increased defecation frequency, offering potential as novel prokinetic agents with reduced side effects due to minimal binding affinity for 5-HT3- and dopamine D2 receptors (Sonda et al., 2004).

Another related study elaborates on the design and synthesis of orally active benzamide derivatives as potent serotonin 4 receptor agonists, highlighting their favorable pharmacological profiles for gastrointestinal motility (Sonda et al., 2003).

Synthesis and Chemical Structure Analysis

The synthesis of heparin saccharides III involved derivatives of benzyl 2-[1-(benzyloxy)formamido]-2-deoxy-α-D-glucopyranoside, showcasing methods for preparing disaccharides with various protecting groups, including benzoyl and benzylsulfonyl, as starting materials. This demonstrates the versatility of benzamide-related compounds in synthesizing complex biological molecules (Wyss & Kiss, 1975).

Moreover, a study on the addition of carbamoylsilane to N-sulfonylimines for the direct synthesis of α-(N-sulfonyl)amino-N-methoxymethyl-N-methylamides provides insight into novel synthetic routes for benzamide derivatives, offering good to excellent yields and highlighting the chemical versatility of these compounds (Liu et al., 2015).

Novel Applications in Material Science

Additionally, research into novel sulfonated thin-film composite nanofiltration membranes, which employed sulfonated aromatic diamine monomers, illustrates the application of benzamide-related chemistry in developing advanced materials for water treatment and dye solution processing, demonstrating the broad utility of these compounds beyond pharmacological contexts (Liu et al., 2012).